Oxazolidinones
Oxazolidinones are a class of heterocyclic organic compounds characterized by a four-membered lactam ring fused to a five-membered oxazole ring. These compounds exhibit a wide range of biological activities and have attracted significant interest in the pharmaceutical and agrochemical industries due to their potential as antibiotics, anti-inflammatory agents, and antifungals.
Structurally, oxazolidinones typically feature a central nitrogen atom that is part of both the lactam and oxazole rings. This unique structure confers them with distinct chemical properties such as good water solubility and moderate lipophilicity, which are favorable for drug design. The pharmacological profile of these compounds can be fine-tuned by modifying substituents on the ring system.
In the pharmaceutical industry, oxazolidinones have been developed into commercially successful drugs like linezolid, used in the treatment of infections caused by Gram-positive bacteria resistant to other antibiotics. Their potential as lead structures for new drug development remains promising due to their diverse biological activities and favorable pharmacokinetic properties.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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4-(1,3-thiazol-5-yl)-1,3-oxazolidin-2-one | 1564948-94-2 | C6H6N2O2S |
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5-(pentan-2-yl)-1,3-oxazolidin-2-one | 1482957-90-3 | C8H15NO2 |
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5-(aminomethyl)-3-(3-methylbutyl)-1,3-oxazolidin-2-one hydrochloride | 1423031-40-6 | C9H19ClN2O2 |
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4-Ethyl-1,3-oxazolidin-2-one | 16112-60-0 | C5H9NO2 |
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4-(thiolan-3-yl)-1,3-oxazolidin-2-one | 1694089-95-6 | C7H11NO2S |
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4-(2-methylpropyl)-1,3-oxazolidin-2-one | 17016-86-3 | C7H13NO2 |
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5-(2-ethylphenyl)-1,3-oxazolidin-2-one | 1497946-94-7 | C11H13NO2 |
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4-(Cyclopropylmethyl)-1,3-oxazolidin-2-one | 1822766-51-7 | C7H11NO2 |
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3-(1-aminopropan-2-yl)-1,3-oxazolidine-2,4-dione | 1706441-00-0 | C6H10N2O3 |
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4-Methyl-2-oxazolidinone | 16112-59-7 | C4H7NO2 |
Related Literature
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Gyuchan Yeo,Jaekyung Sung,Minhong Choi,Namhyung Kim,Minseong Ko J. Mater. Chem. A, 2022,10, 12938-12945
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Aladin Hamoud,Philippe Barthélémy,Valérie Desvergnes Org. Biomol. Chem., 2018,16, 1760-1769
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Haifeng Zhou,Jie Chen,Tingting Huang,Dejian Chen,Yijin Wu,Huiwu Yu New J. Chem., 2017,41, 2081-2089
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4. Notes
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Honglin Zhang,Zhangxi Gu,Pan Xu,Hongwen Hu,Yixiang Cheng Chem. Commun., 2016,52, 477-480
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Robert Pal Faraday Discuss., 2015,177, 507-515
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8. Boosting plasmon-enhanced electrochemistry by in situ surface cleaning of plasmonic nanocatalysts†Fengxia Wu,Yuanhao Pang,Guobao Xu,Yali Yuan,Hsien-Yi Hsu,Wenxin Niu Nanoscale, 2023,15, 18901-18909
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Aur\u00e9lie Lavie-Cambot,Arnaud Tron,Aur\u00e9lien Ducrot,Fr\u00e9d\u00e9ric Castet,Brice Kauffmann,Louis Beaut\u00e9,Hassan Allouchi,Jean-Luc Pozzo,C\u00e9lia S. Bonnet,Nathan D. McClenaghan Org. Biomol. Chem., 2017,15, 4367-4374
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Samuel C. Pestana,João N. Machado,R. Domingos Pinto,Isabel M. Marrucho Green Chem., 2021,23, 9460-9464
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